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Compound of Interest

Compound Name: Apararenone

Cat. No.: B1665126 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals conducting in vivo

experiments with apararenone. The information is presented in a question-and-answer format

to directly address specific issues that may be encountered during experimental workflows.

I. General Information and Mechanism of Action
Q1: What is apararenone and what is its primary mechanism of action?

Apararenone (formerly MT-3995) is a novel, non-steroidal, and highly selective

mineralocorticoid receptor (MR) antagonist.[1] Its primary mechanism of action is to block the

binding of aldosterone to the MR, thereby inhibiting the downstream signaling pathways that

contribute to inflammation, fibrosis, and sodium retention in various tissues, including the

kidneys, heart, and liver.[2][3] This targeted action makes it a promising therapeutic agent for

conditions such as diabetic nephropathy and non-alcoholic steatohepatitis (NASH).[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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